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Compound of Interest

Sodium deoxycholate
Compound Name:
monohydrate

Cat. No.: B141746

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium deoxycholate is an ionic detergent and a bile salt that is widely used in biological
research and the pharmaceutical industry.[1][2][3] Its amphiphilic nature makes it effective at
disrupting cell membranes and solubilizing proteins and lipids, rendering it a critical component
in various laboratory applications.[1][2] Common uses include cell lysis for protein extraction,
particularly for membrane proteins, inclusion in buffers like RIPA, and applications in protein
purification and diagnostics.[3][4][5][6] This document provides a detailed protocol for the
preparation of a 10% (w/v) sodium deoxycholate stock solution, along with essential data,
safety information, and application workflows.

Quantitative Data Summary

A summary of the key quantitative data for sodium deoxycholate is presented in the table below
for easy reference.
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Property Value Source(s)

Molecular Weight 414.55 g/mol [1]

Purity >98% [71[8][°]
White to off-white crystalline

Appearance [41[71[10]
powder

Solubility in Water Highly soluble [11]

pH of 2% Solution 7.5-9.5at 25°C [7]

Critical Micelle Concentration
2-6 mM (20-25°C) [8][11]

(CMC)

Storage of Powder Room temperature [41[8]

Storage of 10% Solution See Protocol Section [1][12][13][14]

Experimental Protocols

Protocol: Preparation of 10% (w/v) Sodium

Deoxycholate Stock Solution

This protocol outlines the steps to prepare a 10% (w/v) stock solution of sodium deoxycholate.

Materials:

e Sodium deoxycholate powder (Biochemistry Grade)

Ultrapure water (e.g., Milli-Q or equivalent)

50 mL conical tube or appropriate glass bottle

Magnetic stirrer and stir bar or a rocking platform

Weighing scale and weigh paper/boat

Spatula
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o Parafilm
e 0.22 um or 0.45 pm sterile filter and syringe (optional, for sterile applications)
Procedure:

e Weighing: Accurately weigh 5 g of sodium deoxycholate powder and transfer it to a 50 mL
conical tube.

e Dissolving: Add approximately 40 mL of ultrapure water to the tube.

e Mixing: Securely cap the tube and seal with parafilm. Place the tube on a rocking platform or
use a magnetic stirrer at room temperature. Mix for several hours to overnight (12-16 hours)
in the dark to ensure complete dissolution.[12] Sodium deoxycholate can be slow to dissolve.
Gentle heating can aid dissolution, but avoid boiling.

e Volume Adjustment: Once fully dissolved, adjust the final volume to 50 mL with ultrapure
water.

 Sterilization (Optional): For applications requiring sterility, filter the solution through a 0.45
pm or 0.22 um sterile filter into a sterile container.[12]

o Storage: Store the 10% sodium deoxycholate stock solution protected from light.[6][15]
There are varying recommendations for storage temperature:

o For short-term use (up to a few days), storage at room temperature is acceptable.[13]
o For intermediate storage, 4°C is recommended.[10][14]
o For long-term storage (up to 1 year), store in aliquots at -20°C.[1]
Safety Precautions:
e Sodium deoxycholate is harmful if swallowed and causes skin and serious eye irritation.[16]

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
goggles, and gloves, when handling the powder and solution.[16][17][18]
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» Handle the powder in a well-ventilated area or a fume hood to avoid inhalation of dust.[19]

 In case of contact with eyes or skin, rinse immediately and thoroughly with water.[16] If

swallowed, seek immediate medical attention.[16]

Diagrams

Preparation Workflow
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3. Mix Overnight
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(Protected from Light)
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Caption: Workflow for preparing a 10% sodium deoxycholate stock solution.
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Application in Cell Lysis for Protein Extraction
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Caption: Role of sodium deoxycholate in a typical cell lysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: Preparation of a 10%
Sodium Deoxycholate Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141746#preparing-a-10-sodium-deoxycholate-stock-
solution-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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